Cas no 1806900-44-6 (5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806900-44-6
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4870502
• Update Time: 2025-11-06

5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-5-4(8(14)15)3(1-12)2-13-6(5)7(10)11/h2,7H,1,12H2,(H,14,15)
• InChI Key： YTIQBLHDJSSAON-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(CN)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid

5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806900-44-6): An Overview

5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806900-44-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent applications in drug discovery.

Chemical Structure and Properties

5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid is a pyridine derivative characterized by the presence of an aminomethyl group, a chloro substituent, and a difluoromethyl moiety. The compound's molecular formula is C₉H₈ClF₂N₂O₂, and it has a molecular weight of approximately 247.61 g/mol. The unique combination of functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various applications in chemical and biological research.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. Additionally, the presence of the carboxylic acid group allows for the formation of salts, which can be useful for improving solubility and stability in different media.

Synthesis Methods

The synthesis of 5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid has been reported using various methodologies. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, the starting material can be a 3-chloro-2-difluoromethylpyridine derivative, which undergoes selective functionalization at the 5-position to introduce the aminomethyl group followed by carboxylation at the 4-position.

A typical synthetic route involves the following steps:

1. Nucleophilic substitution to introduce the aminomethyl group at the 5-position.
2. Catalytic carboxylation to form the carboxylic acid moiety at the 4-position.
3. Purification and characterization using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS).

Biological Activities

5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid has been studied for its potential biological activities, particularly in the context of enzyme inhibition and receptor modulation. Recent research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways, making it a valuable tool for understanding disease mechanisms and developing therapeutic agents.

In one study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid effectively inhibited a key enzyme involved in cancer cell proliferation. The compound was found to selectively target this enzyme without affecting other essential cellular processes, highlighting its potential as a lead compound for anticancer drug development.

Applications in Drug Discovery

The unique structural features of 5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid make it an attractive scaffold for drug discovery efforts. The presence of multiple functional groups allows for extensive structural modifications, enabling researchers to optimize pharmacological properties such as potency, selectivity, and bioavailability.

In addition to its direct biological activities, this compound serves as a valuable building block for synthesizing more complex molecules with enhanced therapeutic potential. For example, recent studies have explored the use of this pyridine derivative as a core structure for designing small-molecule inhibitors targeting specific protein-protein interactions involved in various diseases.

Conclusion

5-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806900-44-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and medical science.